2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C14H21NO3S/c1-10-7-12(3)14(8-11(10)2)19(16,17)15-9-13-5-4-6-18-13/h7-8,13,15H,4-6,9H2,1-3H3
• InChI Key: HHEKQECPYADDKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCCO2)C
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol

Description

2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide, also known as TMOX, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder with a molecular weight of 329.4 g/mol and a melting point of 135-137°C. TMOX has been found to have a variety of biological activities, including anti-inflammatory, antitumor, and antiviral effects.

Mechanism of Action

The mechanism of action of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to inhibit the activity of COX-2 by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has also been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that play a key role in tumor invasion and metastasis. Additionally, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory, antitumor, and antiviral effects, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of pH in the body. 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. Additionally, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to have antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide for lab experiments is its relatively low cost and ease of synthesis. Additionally, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been found to have a wide range of biological activities, making it a useful tool compound for studying various biological processes. However, one of the limitations of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide is its relatively low solubility in water, which can make it difficult to work with in some experiments. Additionally, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been found to have some toxicity in vitro, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide. One area of research is the development of new analogs of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide with improved solubility and potency. Another area of research is the investigation of the role of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide in various disease states, such as cancer and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide and its effects on various enzymes and signaling pathways.

Synthesis Methods

The synthesis of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 2-(oxolan-2-ylmethyl)amine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified by recrystallization. The yield of 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide is typically around 60-70%.

Scientific Research Applications

2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been widely used in scientific research as a tool compound to study the role of sulfonamides in various biological processes. It has been shown to have anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has also been found to have antitumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis. Additionally, 2,4,5-trimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to have antiviral effects against herpes simplex virus and human cytomegalovirus.